1-Ethyl-3-(trifluoromethyl)-1h-pyrazole-4-carboxylic acid

• IUPAC Name: 1-ethyl-3-(trifluoromethyl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C7H7F3N2O2/c1-2-12-3-4(6(13)14)5(11-12)7(8,9)10/h3H,2H2,1H3,(H,13,14)
• InChI Key: UGXKLEYJWXQPHC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C(F)(F)F)C(=O)O
• Molecular Formula: C7H7F3N2O2
• Molecular Weight: 208.14 g/mol
• CAS RN: 155377-11-0

Description

1-Ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid is a chemical compound with the CAS Number: 128694-66-6. It has a molecular weight of 208.14. The compound is typically stored at room temperature and appears as a powder.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H7F3N2O2/c1-2-12-4(6(13)14)3-5(11-12)7(8,9)10/h3H,2H2,1H3,(H,13,14) and the InChI key is IWLWUGGGZQMPIX-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The compound is a powder and is typically stored at room temperature. More detailed physical and chemical properties are not available in the sources I found.

Scientific Research Applications

• Condensation Reactions : These compounds undergo condensation with arylhydrazines to produce ethyl 1-aryl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylates, which can be further processed into corresponding acids. X-ray diffraction analysis confirms the structural integrity and position of the trifluoromethyl group on the pyrazole ring (Beck & Wright, 1987).
• Cross-Coupling Reactions : The compounds serve as precursors in Sonogashira-type cross-coupling reactions, leading to the formation of various condensed pyrazoles such as pyrano[4,3-c]pyrazol-4(1H)-ones and -4(2H)-ones. The reactivity of these compounds showcases their versatility in generating complex heterocyclic structures (Arbačiauskienė et al., 2011).
• Improved Synthesis Approaches : Modifications in the synthesis process of 1H-pyrazole-4-carboxylic acid, involving ethyl cyanoacetate and triethyl orthoformate, have enhanced the yield significantly, demonstrating the compound's adaptability in synthesis applications (Dong, 2011).
• Diversified Compound Libraries : A vast library of 1-(2-thiazolyl)-5-(trifluoromethyl)pyrazole-4-carboxamides was prepared, indicating the potential of these compounds in creating diversified chemical libraries for further research and development (Donohue et al., 2002).

Safety and Hazards

The compound has been classified with the signal word “Warning” and hazard statements H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Synthesis routes and methods

Procedure details

Ethyl 1-ethyl-3-trifluoromethylpyrazole-4-carboxylate (2.17 g) was dissolved in ethanol and potassium hydroxide (1.06 g) in water was added. The reaction was stirred at room temperature overnight. Ethanol was removed under reduced pressure and the resulting residue partitioned between water and ether. The aqueous layer was separated, acidified with hydrochloric acid (2M) and extracted with ether. The combined organic extracts were dried over anhydrous magnesium sulphate and evaporated in vacuo to give 1-ethyl-3-trifluoromethylpyrazole-4-carboxylic acid as a white solid (1.86 g). NMR (CDCl3) δ1.45(t,3H), 4.20(q,2H), 7.95(s,1H).